Amyl salicylate
Overview
Description
Amyl Salicylate is a chemical compound extensively used in the fragrance industry . It has a floral and sweet, herbaceous, and balsamic character, with a green undertone . It is often used in florals and can be an important ingredient for fougere accords .
Synthesis Analysis
This compound can be synthesized from Salicylic Acid and n-amyl alcohol, using sodium hydrogen sulfate as a catalyst . Another method involves esterifying salicylic acid and isomylol in a reaction bottle with a reflux condensation device and a thermometer, and slowly adding a catalyst concentrated sulfuric acid under the condition of stirring .Molecular Structure Analysis
The molecular formula of this compound is C12H16O3 . It contains a total of 31 bonds. There are 15 non-H bonds, 7 multiple bonds, 6 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 ester (aromatic), and 1 aromatic hydroxyl .Chemical Reactions Analysis
This compound is synthesized through an esterification reaction . This involves the reaction of an alcohol (isoamyl alcohol) with a carboxylic acid (salicylic acid) in the presence of an acid catalyst .Physical And Chemical Properties Analysis
This compound is a colorless liquid with a molecular weight of 208.3 . It has a log Pow of 4.4 and a boiling point of 277°C . Its vapor pressure is 0.0040 hPa .Scientific Research Applications
Attraction of Moths
Amyl salicylate has been identified as an attractant to certain insects, particularly tobacco hornworm moths (Phlegethontius carolina). Research has shown that it induces a strong feeding response in these moths, making it a useful substance in entomological studies and potentially in pest control. This finding is significant for understanding insect behavior and for the development of traps or repellents in agricultural contexts (Morgan & Lyon, 1928); (Morgan & Crumb, 1928).
Catalytic Synthesis
Several studies have focused on the catalytic synthesis of this compound, exploring different catalysts and conditions to optimize its production. These include the use of nano-scale rare earth complex super acid La3+/SO42-/TiO2 (Zhang Fu-juan, 2009) and p-toluene sulphonic acid (Sheng Shu-ling, 2005). These studies are important for the chemical industry, particularly in the fields of organic synthesis and industrial chemistry.
Miscellaneous Applications
Additional studies on salicylates, though not directly focused on this compound, offer insight into the broader context of salicylate applications. These include their roles in medical treatments, such as anti-inflammatory and cancer prevention properties (Alfonso et al., 2014), as well as their effects on plant and animal physiology. For instance, studies have examined the role of salicylic acid in plant defense mechanisms (Gaffney et al., 1993) and its effects on auditory systems in animals (Chen et al., 2012).
Safety and Hazards
Amyl Salicylate is classified as causing skin irritation and serious eye irritation. It is also toxic to aquatic life with long-lasting effects . It is recommended to avoid breathing its mist, gas, or vapors, and to avoid contact with skin and eyes . Use of personal protective equipment and ensuring adequate ventilation is advised .
Future Directions
Mechanism of Action
Target of Action
Amyl Salicylate, like other salicylates, primarily targets proteins associated with inflammation and pain. These proteins play critical roles in disease responses .
Mode of Action
It is known that salicylates can act as counter-irritants, causing irritation and reddening of the skin due to dilated capillaries and increased blood flow . This is thought to mask the underlying musculoskeletal pain and discomfort .
Biochemical Pathways
Salicylic Acid (SA), a related compound, can be synthesized via the phenylpropanoid route or the isochorismate pathway . Both pathways start in plastids from chorismate . SA can be metabolized to form SA-glucoside and SA glucose-ester through glucosylation, and methyl salicylate through methylation . It is likely that this compound follows similar biochemical pathways.
Pharmacokinetics
It is known that salicylates like methyl salicylate are applied topically as counter-irritants for relief of acute pain associated with lumbago, sciatica, and rheumatic conditions
Result of Action
The primary result of this compound’s action is the relief of musculoskeletal pain. By acting as a counter-irritant, it masks the underlying pain and discomfort
Action Environment
This compound is safe in cosmetics when formulated to be non-irritating and non-sensitizing . Environmental factors such as pH, temperature, and presence of other compounds can influence its action, efficacy, and stability.
Biochemical Analysis
Biochemical Properties
Amyl Salicylate is a benzoate ester formed by the chemical reaction between salicylic acid and pentanol .
Cellular Effects
This compound is primarily used in cosmetics for its fragrance properties . It’s known to have a conditioning effect on hair and skin
Molecular Mechanism
The molecular mechanism of this compound is not fully understood. As an ester of salicylic acid, it may share some properties with other salicylates. Salicylates are known to inhibit the formation of prostaglandins by inhibiting cyclooxygenase (COX), which could potentially influence pain and inflammation responses .
Metabolic Pathways
As a salicylate, it may be involved in pathways related to the metabolism of salicylic acid .
Transport and Distribution
It has been suggested that this compound has a bioaccumulation potential, indicating that it may accumulate in organisms over time .
Properties
IUPAC Name |
pentyl 2-hydroxybenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O3/c1-2-3-6-9-15-12(14)10-7-4-5-8-11(10)13/h4-5,7-8,13H,2-3,6,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RANVDUNFZBMTBK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCOC(=O)C1=CC=CC=C1O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9029227 | |
Record name | Pentyl 2-hydroxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9029227 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid | |
Record name | Benzoic acid, 2-hydroxy-, pentyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Boiling Point |
268.00 °C. @ 760.00 mm Hg | |
Record name | Amyl salicylate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0038604 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Solubility |
5 mg/L @ 20 °C (exp) | |
Record name | Amyl salicylate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0038604 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
CAS No. |
2050-08-0 | |
Record name | Amyl salicylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2050-08-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Amyl salicylate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002050080 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Amyl salicylate | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=403668 | |
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Record name | Amyl salicylate | |
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Record name | Amyl salicylate | |
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Record name | Benzoic acid, 2-hydroxy-, pentyl ester | |
Source | EPA Chemicals under the TSCA | |
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Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Pentyl 2-hydroxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9029227 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Pentyl salicylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.016.438 | |
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Record name | AMYL SALICYLATE | |
Source | FDA Global Substance Registration System (GSRS) | |
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Record name | Amyl salicylate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0038604 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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